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Compound of Interest

Compound Name: 6-Hydrazinylquinoline

Cat. No.: B094128 Get Quote

An In-depth Technical Guide to 6-Hydrazinylquinoline: Chemical Properties and Reactivity

Introduction
6-Hydrazinylquinoline is a heterocyclic aromatic compound from the quinoline family,

characterized by a hydrazine group (-NHNH₂) at the 6-position of the quinoline ring.[1] This

compound and its derivatives are of significant interest to researchers in medicinal chemistry

and materials science due to their versatile reactivity and potential biological activities. This

guide provides a comprehensive overview of the chemical properties, reactivity, and common

experimental protocols associated with 6-hydrazinylquinoline, tailored for researchers,

scientists, and drug development professionals.

Chemical and Physical Properties
6-Hydrazinylquinoline is often handled as its hydrochloride salt to improve stability and

solubility in polar solvents.[1] The key physicochemical properties of both the free base and its

hydrochloride salt are summarized in the table below.
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Property 6-Hydrazinylquinoline
6-Hydrazinylquinoline
Hydrochloride

Chemical Formula C₉H₉N₃ C₉H₁₀ClN₃

Molecular Weight 159.19 g/mol 195.65 g/mol [1][2][3][4]

CAS Number 16023-69-1[1]
120209-22-5[1][2][3] or

103755-52-8[5][6]

Appearance Crystalline solid[1]
White crystalline powder or

solid[5]

Solubility Soluble in organic solvents[1]
Soluble in water and polar

solvents[1][5]

Melting Point Not specified Approximately 170-175°C[5]

Functional Groups
Quinoline ring, hydrazine

group[1]

Quinoline ring, hydrazine

group[1]

Reactivity and Synthetic Applications
The chemical reactivity of 6-hydrazinylquinoline is primarily dictated by the nucleophilic

nature of the hydrazine moiety.[1] This functional group readily participates in a variety of

chemical transformations, making it a valuable intermediate in organic synthesis.

Nucleophilic Reactions
The terminal nitrogen atom of the hydrazine group possesses a lone pair of electrons,

rendering it strongly nucleophilic. This allows it to react with a wide range of electrophiles.

Condensation Reactions: 6-Hydrazinylquinoline reacts with aldehydes and ketones to form

the corresponding hydrazones. This reaction is a cornerstone of its synthetic utility, providing

a scaffold for further functionalization.

Acylation: Reaction with acyl chlorides or anhydrides leads to the formation of N-acyl

derivatives.

Cyclization Reactions
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The bifunctional nature of 6-hydrazinylquinoline, possessing both a nucleophilic hydrazine

group and an aromatic quinoline core, makes it an excellent precursor for the synthesis of

various fused heterocyclic systems. These reactions often proceed through an initial

condensation followed by an intramolecular cyclization. For instance, reaction with β-dicarbonyl

compounds can yield pyrazole-fused quinolines.

Synthesis of Biologically Active Molecules
Derivatives of 6-hydrazinylquinoline have been investigated for a range of biological

activities. For example, quinoline hydrazone derivatives have been synthesized and evaluated

for their antifungal properties.[7] The ability of the quinoline scaffold and the hydrazone linkage

to coordinate with metal ions has also led to the development of metal complexes with potential

antimicrobial and anticancer activities.[7]

Experimental Protocols
The following are generalized methodologies for key experiments involving 6-
hydrazinylquinoline. Researchers should consult specific literature for detailed, substrate-

specific conditions.

General Synthesis of 6-Hydrazinylquinoline
The most common synthetic route to 6-hydrazinylquinoline involves the nucleophilic aromatic

substitution of a 6-haloquinoline with hydrazine.

Materials:

6-Haloquinoline (e.g., 6-chloroquinoline or 6-bromoquinoline)

Hydrazine hydrate

Solvent (e.g., ethanol, isopropanol)

Procedure:

A mixture of the 6-haloquinoline and an excess of hydrazine hydrate in a suitable solvent is

heated to reflux.
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The reaction progress is monitored using an appropriate technique, such as Thin Layer

Chromatography (TLC).[8]

Upon completion, the reaction mixture is cooled, and the product is isolated. This may

involve pouring the mixture into water to precipitate the product.[8]

The crude product is collected by filtration, washed with water, and can be further purified by

recrystallization from a suitable solvent to yield pure 6-hydrazinylquinoline.[8]

General Synthesis of Quinoline-6-yl-hydrazones
Materials:

6-Hydrazinylquinoline

An appropriate aldehyde or ketone

Solvent (e.g., ethanol)

Catalyst (optional, e.g., a few drops of acetic acid)

Procedure:

Dissolve 6-hydrazinylquinoline in the chosen solvent.

Add an equimolar amount of the aldehyde or ketone to the solution. A catalytic amount of

acid can be added to facilitate the reaction.

The mixture is typically stirred at room temperature or gently heated until the reaction is

complete, as indicated by TLC.

The resulting hydrazone often precipitates from the solution upon cooling.

The product is collected by filtration, washed with a cold solvent, and dried. Recrystallization

can be performed for further purification.

Visualizations
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The following diagrams illustrate key synthetic and logical pathways involving 6-
hydrazinylquinoline.
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Caption: General synthesis of 6-Hydrazinylquinoline.
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Reactivity of 6-Hydrazinylquinoline
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Caption: Formation of hydrazones from 6-Hydrazinylquinoline.
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Caption: Application of 6-Hydrazinylquinoline in a drug discovery workflow.

Safety Information
6-Hydrazinylquinoline and its salts should be handled with care in a well-ventilated area.[5]

Appropriate personal protective equipment, including gloves and safety goggles, should be

worn.[5] Direct contact with skin and eyes should be avoided, as well as inhalation of dust.[5]

Store the compound in a cool, dry place away from oxidizing agents.[5]

Conclusion
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6-Hydrazinylquinoline is a versatile building block in organic and medicinal chemistry. Its

nucleophilic hydrazine group allows for a wide array of chemical transformations, leading to the

synthesis of diverse molecular architectures. The accessibility of this compound and the

straightforward nature of its reactions make it a valuable tool for the development of novel

compounds with potential applications in drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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